molecular formula C16H27NO4 B8320718 N-(2,2-diethoxyethyl)-3,4-dimethoxy-phenethylamine

N-(2,2-diethoxyethyl)-3,4-dimethoxy-phenethylamine

Cat. No. B8320718
M. Wt: 297.39 g/mol
InChI Key: UVGDBCRIDWFUCI-UHFFFAOYSA-N
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Description

N-(2,2-diethoxyethyl)-3,4-dimethoxy-phenethylamine is a useful research compound. Its molecular formula is C16H27NO4 and its molecular weight is 297.39 g/mol. The purity is usually 95%.
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properties

Product Name

N-(2,2-diethoxyethyl)-3,4-dimethoxy-phenethylamine

Molecular Formula

C16H27NO4

Molecular Weight

297.39 g/mol

IUPAC Name

N-[2-(3,4-dimethoxyphenyl)ethyl]-2,2-diethoxyethanamine

InChI

InChI=1S/C16H27NO4/c1-5-20-16(21-6-2)12-17-10-9-13-7-8-14(18-3)15(11-13)19-4/h7-8,11,16-17H,5-6,9-10,12H2,1-4H3

InChI Key

UVGDBCRIDWFUCI-UHFFFAOYSA-N

Canonical SMILES

CCOC(CNCCC1=CC(=C(C=C1)OC)OC)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred suspension of anhydrous potassium carbonate (300 g) and 3,4-dimethoxyphenethylamine (148 g, 0.818 m) in dimethylformamide (750 ml) under N2 at 110° C. was added dropwise over 30 min bromoacetaldehyde diethylacetal (167.5 g, 0.850 m). During the addition, the temperature was allowed to rise to 130° C., maintained at 125°-130° C. for 1.5 hrs, then cooled. At ca 40° C., 70 ml of water was added, stirred for 1 hr, then the salts removed by filtration and the solvent evaporated to a volume of ca 300 ml. Ether (750 ml) was added, the precipitated solid was filtered and the filtrate evaporated to an oil, 247 g. This material was vacuum-distilled to give three fractions: (1) b.p. 30°-154° C./0.1 mm, 17.0 g; (2) b.p. 154°-157° C./0.1 mm, 171.6 g; (3) b.p. 157°-174° C./ 0.1 mm, 37.3 g. Fraction (2) contained the product in 71% yield.
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